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Compound of Interest

Compound Name: Littorine

Cat. No.: B1674899

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of littorine as a precursor in the biosynthesis of the tropane alkaloid, hyoscyamine. Hyoscyami

overview of the enzymatic conversion of littorine to hyoscyamine, including quantitative data, detailed experimental protocols, and visualizations of th

The Biosynthetic Pathway: From Littorine to Hyoscyamine
The biosynthesis of hyoscyamine from littorine is a two-step enzymatic process that occurs in the roots of several solanaceous plants, such as Hyos

The process begins with the intramolecular rearrangement of (R)-littorine to (S)-hyoscyamine aldehyde. This reaction is catalyzed by the cytochrome

In the second step, hyoscyamine aldehyde is reduced to hyoscyamine. This reduction is catalyzed by a recently identified enzyme, hyoscyamine dehy

digraph "Hyoscyamine Biosynthesis from Littorine" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2];

  edge [fontname="Arial", fontsize=10];

Littorine [label="Littorine", fillcolor="#F1F3F4", fontcolor="#202124"];

Hyoscyamine_Aldehyde [label="Hyoscyamine Aldehyde", fillcolor="#F1F3F4", fontcolor="#202124"];

Hyoscyamine [label="Hyoscyamine", fillcolor="#FBBC05", fontcolor="#202124"];

Scopolamine [label="Scopolamine", fillcolor="#F1F3F4", fontcolor="#202124"];

Littorine -> Hyoscyamine_Aldehyde [label="CYP80F1\n(Littorine Mutase)", color="#4285F4"];

Hyoscyamine_Aldehyde -> Hyoscyamine [label="Hyoscyamine\nDehydrogenase (HDH)", color="#34A853"];

Hyoscyamine -> Scopolamine [label="Hyoscyamine\n6β-hydroxylase (H6H)", color="#EA4335"];

}

This technical guide provides a foundational understanding of the conversion of littorine to hyoscyamine. The 

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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